Cas no 2680708-66-9 (2-(2-aminobutoxy)acetic acid, trifluoroacetic acid)

• Product Name: 2-(2-aminobutoxy)acetic acid, trifluoroacetic acid
• CAS No: 2680708-66-9
• MF: C₈H₁₄F₃NO₅
• MW: 261.195673465729
• MDL: MFCD34185854
• CID: 5623211
• PubChem ID: 165942369
• Update Time: 2025-06-24

2-(2-aminobutoxy)acetic acid, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28304834
• 2-(2-aminobutoxy)acetic acid; trifluoroacetic acid
• 2680708-66-9
• 2-(2-aminobutoxy)acetic acid, trifluoroacetic acid

• MDL： MFCD34185854
• Inchi： 1S/C6H13NO3.C2HF3O2/c1-2-5(7)3-10-4-6(8)9;3-2(4,5)1(6)7/h5H,2-4,7H2,1H3,(H,8,9);(H,6,7)
• InChI Key： SGDPHIFDGYGOGS-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O(CC(=O)O)CC(CC)N

Computed Properties

• Exact Mass: 261.08240703g/mol
• Monoisotopic Mass: 261.08240703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Additional information on 2-(2-aminobutoxy)acetic acid, trifluoroacetic acid

Professional Introduction to 2-(2-aminobutoxy)acetic acid, trifluoroacetic acid (CAS No: 2680708-66-9)

2-(2-aminobutoxy)acetic acid, trifluoroacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2680708-66-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a bifunctional structure with both an amine and a carboxylic acid moiety, coupled with the electron-withdrawing influence of a trifluoroacetic acid component, presents a unique set of chemical properties that make it valuable in synthetic applications and drug development.

The molecular structure of 2-(2-aminobutoxy)acetic acid, trifluoroacetic acid consists of a butyl chain substituted with an amine group at the second carbon position, followed by a carboxylic acid group. The presence of the trifluoroacetic acid moiety introduces strong acidity and influences the overall reactivity and solubility of the compound. This combination of functional groups makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules such as peptidomimetics and bioactive ligands.

In recent years, there has been growing interest in the use of 2-(2-aminobutoxy)acetic acid, trifluoroacetic acid as a building block in medicinal chemistry. Its bifunctional nature allows for easy modification at both the amine and carboxylic acid positions, enabling the synthesis of a wide range of derivatives with tailored properties. For instance, researchers have utilized this compound to develop novel inhibitors targeting various biological pathways. One notable area of research involves its application in the synthesis of protease inhibitors, which are critical in treating diseases such as cancer and inflammation.

Recent studies have highlighted the potential of 2-(2-aminobutoxy)acetic acid, trifluoroacetic acid in the development of small-molecule drugs that interact with specific protein targets. The trifluoroacetic acid component enhances binding affinity by increasing electronic density at key interaction sites, while the amine group provides a site for further functionalization. This has led to promising results in preclinical trials for several therapeutic candidates. Additionally, its role in peptidomimetics has been explored, where it serves as a scaffold to mimic natural peptides while improving pharmacokinetic properties.

The pharmaceutical industry has also leveraged 2-(2-aminobutoxy)acetic acid, trifluoroacetic acid for its ability to enhance drug solubility and bioavailability. By incorporating this compound into drug formulations, researchers have been able to improve the dissolution rate of poorly soluble active pharmaceutical ingredients (APIs), thereby increasing their therapeutic efficacy. This approach is particularly relevant in the development of oral solids where rapid absorption is desired.

Beyond pharmaceutical applications, 2-(2-aminobutoxy)acetic acid, trifluoroacetic acid has found utility in materials science and agrochemical research. Its unique chemical properties make it suitable for synthesizing advanced materials with specific functionalities. For example, it has been used to create polymers with enhanced thermal stability and mechanical strength. In agrochemistry, derivatives of this compound have shown promise as intermediates in the synthesis of novel pesticides and herbicides that offer improved environmental compatibility.

The synthesis of 2-(2-aminobutoxy)acetic acid, trifluoroacetic acid typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions and enzymatic catalysis have been employed to achieve high yields and purity. These synthetic strategies not only improve efficiency but also minimize waste production, aligning with green chemistry principles.

As research continues to evolve, the applications of 2-(2-aminobutoxy)acetic acid, trifluoroacetic acid are expected to expand further. Emerging technologies such as computational chemistry and machine learning are being used to predict new derivatives with enhanced biological activity. These computational tools help researchers identify optimal structures for drug design by analyzing large datasets and modeling molecular interactions.

In conclusion,2-(2-aminobutoxy)acetic acid, trifluoroacetic acid (CAS No: 2680708-66-9) is a multifunctional compound with broad applications in pharmaceuticals, materials science, and agrochemistry. Its unique structural features enable its use as a versatile intermediate in synthetic chemistry while offering opportunities for developing innovative therapeutics and materials. As scientific understanding advances，this compound will undoubtedly continue to play a crucial role in advancing chemical research and industrial applications.